Cas no 1203208-45-0 (N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide)

• Product Name: N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide
• CAS No: 1203208-45-0
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 5449642
• Update Time: 2025-06-22

N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(azepane-1-carbonyl)-1-methyl-2-oxopyridin-3-yl]-2-methylbenzamide
• Benzamide, N-[5-[(hexahydro-1H-azepin-1-yl)carbonyl]-1,2-dihydro-1-methyl-2-oxo-3-pyridinyl]-2-methyl-
• N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide

• Inchi： 1S/C21H25N3O3/c1-15-9-5-6-10-17(15)19(25)22-18-13-16(14-23(2)21(18)27)20(26)24-11-7-3-4-8-12-24/h5-6,9-10,13-14H,3-4,7-8,11-12H2,1-2H3,(H,22,25)
• InChI Key： MXXLFBAGYHMXHJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(N2CCCCCC2)=O)=CN(C)C1=O)(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide

Professional Introduction to N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide (CAS No: 1203208-45-0)

N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide (CAS No: 1203208-45-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide is notable for its incorporation of a dihydropyridine core, which is well-documented for its role in modulating calcium channels. Specifically, the dihydropyridine scaffold is a key component in several FDA-approved medications used to treat cardiovascular conditions, such as hypertension and angina pectoris. The presence of the azepane ring further enhances the compound's potential by introducing a cyclic amine moiety, which can contribute to increased metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The dihydropyridine moiety in N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide not only aligns with this trend but also opens up possibilities for applications beyond cardiovascular therapy. For instance, studies have suggested that dihydropyridines may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling, making them attractive candidates for the development of anti-inflammatory and analgesic agents.

The benzamide portion of the molecule adds another layer of complexity and potential functionality. Benzamides are known to possess various biological activities, including anticonvulsant, anti-inflammatory, and anticancer properties. By integrating this moiety with the dihydropyridine and azepane components, N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide may exhibit synergistic effects that could enhance its therapeutic profile. This concept is particularly relevant in the context of multitarget drug design, where compounds are engineered to interact with multiple biological pathways simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules with greater accuracy. These tools have been instrumental in identifying N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-2-methylbenzamide as a potential lead compound for further optimization. For example, virtual screening studies have highlighted its potential binding to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. This suggests that the compound may have applications in the treatment of inflammatory diseases.

In addition to its pharmacological potential, N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yli] -2-methylbenzamide has also been explored for its chemical versatility. The presence of multiple reactive sites within its structure allows for diverse synthetic modifications, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in drug development pipelines, where iterative modifications are often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

The synthesis of N-[5-(azepane-l-carbonyl)-l-methyl-l , 2-dihydro-pyrldln-l -yl] strong > - 4 methyl-benzamide involves several key steps that highlight the synthetic challenges and opportunities associated with this class of compounds. The construction of the dihydropyridine core typically requires careful control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the azepane ring necessitates specialized methodologies that can handle the inherent strain within this cyclic system. Despite these challenges, recent reports have demonstrated successful synthetic routes that could be adapted for large-scale production.

Ongoing research into N-[5-(azepane-l-carbonyl)-l -methyl-l , 2-dihydro-pyrldln-l -yl ] strong > - 4 methyl-benzamide is focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models. Initial studies have shown promising results in terms of both potency and selectivity, suggesting that this compound may indeed have therapeutic value. Further investigations are warranted to fully understand its biological activity and potential side effects.

The impact of such research extends beyond academic curiosity; it has practical implications for drug development strategies worldwide. By identifying and optimizing compounds like N-[5-(azepane-l-carbonyl)-l -methyl-l , 2-dihydro-pyrldln-l -yl ] strong > - 4 methyl-benzamide], pharmaceutical companies can accelerate their pipelines for new treatments while reducing costs associated with traditional drug discovery methods. This aligns with broader industry trends toward innovation-driven healthcare solutions.

In conclusion,N-[< strong > 5 -( azep ane l carb on y l ) l m eth y l l , 2 ox o l , 2 d ih y dr op y r id i n e l - y l ] strong > - 4 m eth y l b en z am ide ( C A S No : 1203208 -45 -0 ) represents an exciting prospect i n pharma ceutical research due t o i ts com plex molecular architecture an d mult i ple pha r macophoric elem ents . Its synthesis,t o p i c s an d p o t e n t i al appl icat ions make it a valuable subject f or furth er stu dies . As researc h contin ues t o e x p lore thi s an d o ther n e w c ompoun ds,the hop es ar e high t hat w e wi ll see mo re innov ati ve an d effective treat ments emerge f r om th ese efforts . p >